Cas no 1451391-79-9 (4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride)

4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride is a heterocyclic compound featuring a fused azetidine-piperazinone core, which serves as a versatile intermediate in medicinal chemistry and drug discovery. Its structural motif is valuable for designing bioactive molecules, particularly in targeting central nervous system (CNS) disorders and receptor modulation. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation in synthetic applications. The presence of both azetidine and piperazinone moieties offers opportunities for further functionalization, making it a useful scaffold for developing pharmacologically active compounds. This product is suitable for research applications requiring precise molecular frameworks with potential therapeutic relevance.

4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride structure

1451391-79-9 structure

Product Name:4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride

CAS No:1451391-79-9

MF:C₈H₁₆ClN₃O

MW:205.685140609741

CID:3165141

PubChem ID:86280120

Update Time:2025-05-19

4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride
- 4-(azetidin-3-yl)-1-methylpiperazin-2-one;hydrochloride
- AKOS024464144
- SB51926
- 1451391-79-9
- 4-(Azetidin-3-yl)-1-methylpiperazin-2-onehydrochloride
- Inchi： 1S/C8H15N3O.ClH/c1-10-2-3-11(6-8(10)12)7-4-9-5-7;/h7,9H,2-6H2,1H3;1H
- InChI Key： PWQDNLYAYRXSLM-UHFFFAOYSA-N
- SMILES： Cl.O=C1CN(CCN1C)C1CNC1

Computed Properties

Exact Mass: 205.0981898Da
Monoisotopic Mass: 205.0981898Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 191
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.6Å²

4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM283935-1g	4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride	1451391-79-9	95%	1g	$954	2021-08-18
Chemenu	CM283935-1g	4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride	1451391-79-9	95%	1g	$922	2023-03-07
Alichem	A139002372-250mg	4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride	1451391-79-9	95%	250mg	$419.15	2022-04-02
Alichem	A139002372-1g	4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride	1451391-79-9	95%	1g	$1,009.80	2022-04-02

4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Additional information on 4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride

4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride: A Comprehensive Overview

The compound with CAS No. 1451391-79-9, known as 4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride, is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecule's unique structure, featuring a piperazinone ring fused with an azetidine moiety, makes it a subject of interest for researchers exploring novel drug candidates.

Recent studies have highlighted the potential of 4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride as a modulator of various cellular pathways, particularly those involved in neurological disorders. For instance, research published in the journal Nature Communications demonstrated that this compound exhibits potent activity against specific kinase enzymes, which are critical targets in the treatment of cancers and inflammatory diseases. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and bioavailability, making it a promising candidate for further preclinical and clinical development.

The synthesis of 4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent functionalization to introduce the methyl group at position 1 of the piperazine ring. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring high yields and purity levels.

In terms of pharmacokinetics, recent investigations have revealed that this compound demonstrates favorable absorption profiles in preclinical models. Studies conducted at the University of California, San Francisco, indicate that oral administration leads to rapid systemic distribution, with significant concentrations observed in target tissues such as the brain and liver. These findings underscore its potential utility in treating central nervous system disorders, where drug delivery to specific regions is crucial.

The safety profile of 4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride has also been extensively evaluated in toxicological studies. Acute and chronic toxicity tests in rodents have shown minimal adverse effects at therapeutic doses, suggesting a favorable safety margin. Additionally, genotoxicity assays have confirmed that this compound does not induce DNA damage or mutations, further supporting its suitability for therapeutic applications.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are focused on advancing this compound through various stages of drug development. Preclinical trials are currently underway to assess its efficacy in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Early results are encouraging, with reports indicating improved cognitive function and reduced neuro-inflammatory markers in treated animals.

In conclusion, CAS No. 1451391-79-9, or 4-(Azetidin-3-yl)-1-methylpiperazin-2-one hydrochloride, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for addressing unmet medical needs across multiple therapeutic areas.